870-93-9(DL-Homocystine),ho,H0160

DL-Homocystine Properties

Names and Identifiers

- DL-Homocystine
- dl-homocystine crystalline
- HOMOCYSTINE, DL-(RG)
- Dl-Homocycine
- HOMOCYSTINE,DL
- meso-4,4′-Dithio-bis(2-aminobutanoic acid)
- DL-4,4'-Dithiobis(2-aminobutanoic acid)
- HOMOCYSTINE
- 4,4'-disulfanediylbis(2-aminobutanoic acid)
- Oxidized DL-Homocysteine
- 4,4'-Dithiobis(2-aminobutyric acid)
- Butanoic acid, 4,4'-dithiobis[2-amino-
- 2-amino-4-[(3-amino-3-carboxypropyl)disulfanyl]butanoic acid
- NSC11337
- NSC226570
- Butyric acid,4'-dithiobis[2-amino-
- Butanoic acid,4'-dithiobis[2-amino-
- 4,4'-Dithiobis[2-aminobutyric acid]
- DL-4,4'-Dithiobis(2-aminobutyric acid)
- Butanoic acid, 4,4'-dithiobis[2-amino-, (2S,2'S)-
- ho
- Butanoic acid, 4,4′-dithiobis[2-amino-, (R*,R*)-(±)- (ZCI)
- Butyric acid, 4,4′-dithiobis[2-amino-, DL- (8CI)
- rel-(2R,2′R)-4,4′-Dithiobis[2-aminobutanoic acid] (ACI)
- DL-4,4′-Dithiobis(2-aminobutyric acid)
- NSC 226570
- CS-0031479
- EINECS 207-323-8
- NS00074174
- NSC 11337
- NSC-226570
- MFCD00020391
- 4,4'-Dithiobis
- DS-9173
- C8H16N2O4S2
- Z759968104
- 462-10-2
- Butanoic acid, 4,4'-dithiobis(2-amino-
- MFCD00069587
- MFCD00063095
- Butanoic acid, 4,4'-dithiobis(2-amino)-
- H-3000
- SCHEMBL224295
- (RS)-Homocystine
- HY-W009390A
- SY112616
- 4,4'-disulfanediylbis(2-ammoniobutanoate)
- Butanoic acid, 4,4'-dithiobis[2-amino-, (2R,2'R)-rel-
- DL-HOMOCYSTINE (3,3,3',3',4,4,4',4'-D8)
- Butyric acid, 4,4'-dithiobis(2-amino-
- H0160
- 4,4 inverted exclamation mark -Disulfanediylbis(2-aminobutanoic Acid)
- homocystin
- L-HoMocystine-d8
- Butyric acid,4'-dithiobis[2-amino-, DL-
- 3C9F56DF-A143-4F06-81E2-50796E255EEB
- 4,4'-Dithiobis(2-aminobutyric) acid
- Q58879461
- Butanoic acid, 4,4'-dithiobis(2-amino-, (R*,R*)-(.+-.)-
- NSC43122
- NSC-11337
- SY026490
- CHEBI:17485
- S-(((R)-3-amino-3-carboxypropyl)thio)-L-homocysteine
- C20788
- 870-93-9
- DTXSID90861945
- NSC-43122
- NS00014871
- 1ST170727
- Butanoic acid,4'-dithiobis[2-amino-, (R*,R*)-(.+-.)-
- CHEMBL212056
- 4 pound not4'-Disulfanediylbis(2-aminobutanoic acid)
- 2-amino-4-[(3-amino-4-hydroxy-4-oxo-butyl)disulfanyl]butanoic acid
- NSC206271
- AKOS009157442
- meso-4,4'-Dithio-bis(2-aminobutanoic acid)
- 4,4'-disulfanediylbis(2-aminobutanoicacid)
- EN300-52797
- +Expand
- MDL： MFCD00069587
- InChIKey： ZTVZLYBCZNMWCF-WDSKDSINSA-N
- Inchi： 1S/C8H16N2O4S2/c9-5(7(11)12)1-3-15-16-4-2-6(10)8(13)14/h5-6H,1-4,9-10H2,(H,11,12)(H,13,14)/t5-,6-/m0/s1
- SMILES： C(CSSCC[C@H](N)C(=O)O)[C@H](N)C(=O)O
- BRN： 1728581

Computed Properties

Exact Mass: 268.05500
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 9
Monoisotopic Mass: 268.055148
Heavy Atom Count: 16
Complexity: 216
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -5.6
Surface Charge: 0
Topological Polar Surface Area: 177

Experimental Properties

LogP: 1.37240
PSA: 177.24000
Merck: 4735
Refractive Index: 1.6300 (estimate)
Boiling Point: 507.6±50.0°C at 760 mmHg
Melting Point: >300 ºC
Flash Point: 260.8 °C
Color/Form: DL body
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
Density: 1.4269 (rough estimate)

DL-Homocystine Security Information

WGK Germany：3
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Signal Word：Warning

DL-Homocystine Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

DL-Homocystine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00359H-10g	DL-Homocystine	870-93-9	95%	10g	$12.00	2024-04-21
A2B Chem LLC	AB45989-10g	Dl-homocystine	870-93-9	95%	10g	$11.00	2024-04-19
Aaron	AR0035HT-5g	DL-Homocystine	870-93-9	95%	5g	$6.00
abcr	AB136756-5 g	DL-Homocystine (H-DL-Hcy(1)-OH.H-DL-Hcy(1)-OH); .	870-93-9		5g	€75.90	2023-05-10
Ambeed	A263842-5g	rel-(2S,2'S)-4,4'-Disulfanediylbis(2-aminobutanoic acid)	870-93-9	95%	5g	$8.0	2024-05-30
Chemenu	CM191736-500g	DL-Homocystine	870-93-9	95%	500g	$355
ChemScence	CS-W010106-100g	DL-Homocystine	870-93-9	>97.0%	100g	$89.0	2021-09-02
Cooke Chemical	A4709612-5G	DL-Homocystine	870-93-9	98%	5g	RMB 159.20	2023-09-07
Crysdot LLC	CD21001821-100g	DL-Homocystine	870-93-9	95+%	100g	$114	2024-07-18
eNovation Chemicals LLC	D380382-500g	DL-Homocystine	870-93-9	97%	500g	$270	2022-06-09

DL-Homocystine Synthesis

Synthetic Circuit 1

454-29-5

870-93-9

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: 2,2′-[Diselenobis(2,1-phenyleneiminomethylene)]bis[phenol] Solvents: Acetonitrile , Water ; 7 h, rt

Reference

An Organodiselenide with Dual Mimic Function of Sulfhydryl Oxidases and Glutathione Peroxidases: Aerial Oxidation of Organothiols to Organodisulfides

Rathore, Vandana ; et al, Organic Letters, 2018, 20(19), 6274-6278

Synthetic Circuit 2

59-51-8

870-93-9

Reaction Conditions

1.1 Reagents: Sulfuric acid

Reference

Electrochemical synthesis of DL-homocysteine thiolactone hydrochloride

Zhou, Wenjuan; et al, Youji Huaxue, 1985, (5), 417-18

DL-Homocystine Raw materials

DL-Homocystine Preparation Products

DL-Homocystine (870-93-9)

DL-Homocystine Suppliers

Jiangsu Raien Environmental Protection Technology Co., Ltd

Audited Supplier

(CAS:870-93-9)

MR./MRS.:FEI XIAO JIE

Phone:18662920632

Email:3485543679@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:870-93-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:870-93-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

DL-Homocystine Related Literature

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Artem A. Bakulin,Maxim S. Pshenichnikov Phys. Chem. Chem. Phys., 2011,13, 19355-19361
2. A nitric oxide quantitative assay by a glyceraldehyde 3-phosphate dehydrogenase/phosphoglycerate kinase/firefly luciferase optimized coupled bioluminescent assay†

Simone M. Marques,Joaquim C. G. Esteves da Silva Anal. Methods, 2014,6, 3741-3750
3. Matching the organic and inorganic counterparts during nucleation and growth of copper-based nanoparticles – in situ spectroscopic studies†

Malwina Staniuk,Daniel Zindel,Wouter van Beek,Ofer Hirsch,Niklaus Kränzlin,Markus Niederberger,Dorota Koziej CrystEngComm, 2015,17, 6962-6971
4. Structural and electronic configuration of medium-sized strontium doped magnesium SrmMgn clusters and their anions†

Hang Yang,Yan Fei Hu,Yu Quan Yuan,Qing Yang Li,Song Guo Xi,Yuan Yuan Li,Jing Yang,Wei Lin New J. Chem., 2022,46, 1182-1193
5. Chemical heterogeneity and approaches to its control in BiFeO3–BaTiO3 lead-free ferroelectrics†

Ilkan Calisir,David A. Hall J. Mater. Chem. C, 2018,6, 134-146
6. Li3CaB2O5F: a unique sandwich-like structure with diverse and wide Li ion diffusion pathways†

Mengmeng Ding,JingJing Xu,Hongping Wu,Hongwei Yu,Zhanggui Hu,Jiyang Wang,Yicheng Wu Dalton Trans., 2020,49, 12184-12188
7. DMAP mediated one-pot domino thienannulation: a versatile, regioselective and green mechanochemical route to naphtho[2,3-b]thiophenes†‡

Gaurav Shukla,Girijesh Kumar Verma,Anugula Nagaraju,Rajiv Kumar Verma,Keshav Raghuvanshi,Maya Shankar Singh RSC Adv., 2013,3, 13811-13817
8. Luminescence properties and energy transfer of La3Ga5SiO14:Eu3+, Tb3+ phosphors

Xiang-Gang Zuo,Yi Wang,Yang-Bin Fu CrystEngComm, 2021,23, 4194-4204
9. Post-functionalization through covalent modification of organic counter ions: a stepwise and controlled approach for novel hybrid polyoxometalate materials†

Aranya Kar,Chullikkattil P. Pradeep Dalton Trans., 2020,49, 12174-12179
10. Benchmarking methods of enhanced heavy oil recovery using a microscaled bead-pack

Stephen A. Bowden,Jonathan M. Cooper,Fritz Greub,Dali Tambo,Andrew Hurst Lab Chip, 2010,10, 819-823

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

Cas no 870-93-9 (DL-Homocystine)

DL-Homocystine Properties

Names and Identifiers

Computed Properties

Experimental Properties

DL-Homocystine Security Information

DL-Homocystine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

DL-Homocystine Price

DL-Homocystine Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

DL-Homocystine Raw materials

DL-Homocystine Preparation Products

DL-Homocystine Suppliers

DL-Homocystine Related Literature

Related Categories

870-93-9 (DL-Homocystine) Related Products